Cas no 112445-71-3 ((2-methylphenyl) 2-phenoxyacetate)
112445-71-3 structure
Product Name:(2-methylphenyl) 2-phenoxyacetate
CAS No:112445-71-3
MF:C15H14O3
MW:242.269864559174
CID:2608780
PubChem ID:733469
Update Time:2025-04-21
(2-methylphenyl) 2-phenoxyacetate Chemical and Physical Properties
Names and Identifiers
-
- (2-methylphenyl) 2-phenoxyacetate
- DTXCID20303762
- AKOS002247546
- 112445-71-3
- STK967185
- DTXSID00352697
- Acetic acid, phenoxy-, 2-methylphenyl ester
- 2-methylphenyl phenoxyacetate
-
- Inchi: 1S/C15H14O3/c1-12-7-5-6-10-14(12)18-15(16)11-17-13-8-3-2-4-9-13/h2-10H,11H2,1H3
- InChI Key: MCAORZBZTONBGH-UHFFFAOYSA-N
- SMILES: O(C(COC1C=CC=CC=1)=O)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 242.094294304Da
- Monoisotopic Mass: 242.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.5Ų
(2-methylphenyl) 2-phenoxyacetate Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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